3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-YL)propiophenone
Overview
Description
3’,5’-Dimethyl-4’-methoxy-3-(1,3-dioxan-2-YL)propiophenone is a chemical compound with the CAS Number: 898786-73-7 . It has a molecular weight of 278.35 and its IUPAC name is 3-(1,3-dioxan-2-yl)-1-(4-methoxy-3,5-dimethylphenyl)-1-propanone .
Molecular Structure Analysis
The molecular formula of this compound is C16H22O4 . The InChI Code is 1S/C16H22O4/c1-11-9-13(10-12(2)16(11)18-3)14(17)5-6-15-19-7-4-8-20-15/h9-10,15H,4-8H2,1-3H3 .Scientific Research Applications
Chemical Synthesis and Characterization
- The compound has been utilized in the synthesis of complex molecular structures. For instance, it reacts with 2-ethoxyvinylphosphonic dichloride to form compounds like 5,13-dimethoxy-4,14-dimethyl-1-phospha-2,16-dioxatetracyclo[7.7.1.0³,⁸.0¹⁰,¹⁵]heptadeca-3,5,7,10,12,14-hexaene 1-oxide, showcasing its potential in advanced organic synthesis and the formation of phosphorus-containing compounds (Sadykova et al., 2011).
Photodynamic Therapy and Photosensitization
- Derivatives of this compound have been studied for their potential in photodynamic therapy, particularly in cancer treatment. The zinc phthalocyanine derivatives, known for their high singlet oxygen quantum yield, are synthesized and characterized for their photophysical and photochemical properties, indicating their significance in medical applications like cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Crystal Structure and Molecular Interaction Studies
- The compound's derivatives have been a subject of study for understanding weak interactions in molecular structures. For example, studies on barbituric acid derivatives and their intermolecular "sandwich" complexes emphasize the significance of weak interactions like π–π stacking and hydrogen bonding, contributing to the knowledge base of molecular assembly and crystal engineering (Khrustalev, Krasnov, & Timofeeva, 2008).
Catalysis and Reaction Mechanisms
- It has been used in studies focusing on catalysis and reaction mechanisms. For instance, research on the microwave- and ultrasound-assisted semisynthesis of natural methoxylated propiophenones, including this compound, sheds light on the efficiencies of different heating methods in chemical synthesis, contributing to the field of green chemistry and process optimization (Joshi, Sharma, & Sinha, 2005).
properties
IUPAC Name |
3-(1,3-dioxan-2-yl)-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O4/c1-11-9-13(10-12(2)16(11)18-3)14(17)5-6-15-19-7-4-8-20-15/h9-10,15H,4-8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPWBZBWEMJRDLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)C(=O)CCC2OCCCO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80645953 |
Source
|
| Record name | 3-(1,3-Dioxan-2-yl)-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80645953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-Dioxan-2-yl)-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one | |
CAS RN |
898786-73-7 |
Source
|
| Record name | 3-(1,3-Dioxan-2-yl)-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80645953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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